Cas no 1640262-04-9 (4-Ethylphosphonic Acid-13C)

• Product name: 4-Ethylphosphonic Acid-13C
• CAS No: 1640262-04-9
• MF: C₂H₇O₃P
• MW: 111.041596651077
• CID: 2250745

4-Ethylphosphonic Acid-13C Chemical and Physical Properties

Names and Identifiers

• 4-Ethylphosphonic Acid-13C
• GATNOFPXSDHULC-OUBTZVSYSA-N

• Inchi： 1S/C2H7O3P/c1-2-6(3,4)5/h2H2,1H3,(H2,3,4,5)/i1+1
• InChI Key： GATNOFPXSDHULC-OUBTZVSYSA-N
• SMILES： P(C([H])([H])[13C]([H])([H])[H])(=O)(O[H])O[H]

Additional information on 4-Ethylphosphonic Acid-13C

Introduction to 4-Ethylphosphonic Acid-13C and Its Significance in Modern Chemical Research

The compound with the CAS number 1640262-04-9, identified as 4-Ethylphosphonic Acid-13C, represents a specialized isotope-labeled derivative of phosphonic acid. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. The incorporation of the stable isotope carbon-13 (13C) into the molecular framework not only enhances its utility in spectroscopic studies but also opens up new avenues for drug development and metabolic pathway analysis.

4-Ethylphosphonic Acid-13C is a derivative of phosphonic acid, a class of compounds known for their versatile applications in coordination chemistry, material science, and biochemistry. The presence of the ethyl group at the fourth position and the 13C isotope label makes this compound particularly valuable for NMR (Nuclear Magnetic Resonance) spectroscopy, which is an indispensable tool for elucidating molecular structures and dynamics. The isotope labeling technique allows researchers to track specific atoms within complex molecules, providing insights that are otherwise unattainable with conventional non-isotope labeled compounds.

In recent years, the demand for isotope-labeled compounds has surged due to advancements in analytical techniques and the increasing complexity of biological systems studied. 4-Ethylphosphonic Acid-13C has found applications in studying enzyme mechanisms, particularly in enzymes that are involved in metabolic pathways where carbon metabolism plays a crucial role. The 13C label can be used to trace the flow of carbon through these pathways, helping scientists understand how substrates are converted into products at a molecular level.

One of the most compelling aspects of 4-Ethylphosphonic Acid-13C is its potential in drug discovery and development. Isotope-labeled compounds are often used as probes or tracers to study drug metabolism and pharmacokinetics. By incorporating 13C into drug candidates or metabolites, researchers can monitor how a drug is processed by the body without altering its pharmacological activity. This approach has been particularly useful in developing new antibiotics and antiviral agents, where understanding metabolic pathways is critical for optimizing drug efficacy and reducing side effects.

The chemical properties of 4-Ethylphosphonic Acid-13C make it an excellent candidate for use in various biochemical assays. For instance, it can be used as a substrate or inhibitor in enzymatic reactions, allowing researchers to study enzyme kinetics with high precision. The ability to distinguish between 12C and 13C isotopes using NMR spectroscopy provides a powerful tool for studying reaction mechanisms and identifying intermediates that are otherwise difficult to detect.

Recent studies have highlighted the role of phosphonic acid derivatives in medicinal chemistry. Phosphonates have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The introduction of the 13C label into these compounds can provide valuable information about their interactions with biological targets, such as enzymes and receptors. This information can be used to design more effective drugs with improved pharmacokinetic profiles.

The synthesis of 4-Ethylphosphonic Acid-13C presents unique challenges due to the need for precise control over isotopic labeling. Advanced synthetic techniques, such as isotopic exchange reactions and catalytic hydrogenation, are often employed to achieve high levels of incorporation of 13C into the desired position. These synthetic strategies require expertise in organic chemistry and an understanding of isotopic chemistry, making them suitable for specialized research laboratories.

The applications of 4-Ethylphosphonic Acid-13C extend beyond academic research into industrial applications. For example, it can be used in process optimization for industrial biocatalysis, where understanding metabolic pathways is crucial for improving yield and efficiency. Additionally, it has potential uses in environmental science, where it can help track carbon cycling in ecosystems or monitor pollution levels.

In conclusion,4-Ethylphosphonic Acid-13C (CAS number 1640262-04-9) is a versatile compound with significant implications for chemical biology and pharmaceutical research. Its unique properties make it an invaluable tool for studying enzyme mechanisms, drug metabolism, and metabolic pathways. As research continues to evolve,4-Ethylphosphonic Acid-13C will likely find even broader applications, driving advancements in both academic research and industrial processes.